1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine

• IUPAC Name: [4-(6-fluoropyridine-2-carbonyl)piperazin-1-yl]-(2,3,4-trimethoxyphenyl)methanone
• InChI: InChI=1S/C20H22FN3O5/c1-27-15-8-7-13(17(28-2)18(15)29-3)19(25)23-9-11-24(12-10-23)20(26)14-5-4-6-16(21)22-14/h4-8H,9-12H2,1-3H3
• InChI Key: KBMDCDXVIQWOJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=NC(=CC=C3)F)OC)OC
• Molecular Formula: C20H22FN3O5
• Molecular Weight: 403.4 g/mol

Description

1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cell growth.
Biochemical and Physiological Effects
1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. It has also been shown to have a protective effect on the heart and liver.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its potential as a treatment for neurological disorders. However, the limitations of using this compound include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine. These include:
1. Further studies to understand its mechanism of action and potential as a therapeutic agent for various diseases.
2. Development of more efficient synthesis methods to make this compound more accessible for research.
3. Exploration of its potential as a treatment for other diseases, such as autoimmune disorders and infectious diseases.
4. Investigation of its potential as a drug delivery system for other therapeutic agents.
5. Studies to evaluate its safety and efficacy in human clinical trials.
Conclusion
1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and anti-cancer properties, as well as its potential as a treatment for neurological disorders, make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine involves a multi-step process that requires expertise in organic chemistry. The first step involves the synthesis of 6-fluoropyridine-2-carboxylic acid, which is then reacted with 2,3,4-trimethoxybenzoyl chloride to form the intermediate compound. This intermediate is then reacted with piperazine to yield the final product.

Scientific Research Applications

1-(6-Fluoropyridine-2-carbonyl)-4-(2,3,4-trimethoxybenzoyl)piperazine has been extensively studied in scientific research for its potential as a therapeutic agent. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.